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Compound Focus: Glysobuzole

CAS No.: 3567-08-6

Cat. No.: S581758

The Search for Glysobuzole

Your query did not return any results for Glysebuzele in the scientific literature I accessed. This compound
is not listed among the commonly used second-generation sulfonylureas in major reviews and consensus

statements [1] [2] [3].

It is possible that Glysobuzole is known by a different international nonproprietary name, is a regional
medication not widely covered in the English-language scientific literature, or is a compound from the first

generation of sulfonylureas.

Established Second-Generation Sulfonylureas

For reference, the table below summarizes the key second-generation sulfonylureas that are well-documented

in the current scientific literature and their common dosing.

) ) ) Metabolite
Drug Name Common Daily Dose (mg) Duration of Action .
Activity
Glibenclamide 2.5-15[3] Intermediate to Long Active [3]
(Glyburide) [3]
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- . . Metabolite

Drug Name Common Daily Dose (mg) Duration of Action o
Activity
Glipizide 2.5-2013] Short to Intermediate Inactive [3]
[3]
Gliclazide 40 - 320 (IR); 30 - 120 (MR) Intermediate [3] Inactive [3]
[3]

Glimepiride 1-613] Intermediate [3] Active [3]
Gliquidone 15-180 [3] Short to Intermediate Inactive [3]

[3]

IR: Immediate Release; MR: Modified Release

Mechanism of Action and Binding

Although specific data for Glysebuzole is unavailable, all sulfonylureas work by a shared mechanism: they
bind to the Sulfonylurea Receptor 1 (SUR1) on pancreatic beta-cells, which leads to insulin release [3]. The

binding affinity is influenced by which specific site on the SUR1 receptor they engage with.

e Group A (High SUR1 Specificity): Binds to the A site (cytosolic loop between TM 15-16). This group
includes gliclazide [3].

¢ Group B (Binds SUR1 & SUR2): Binds to the B site (cytosolic loop between TM 5-6), which is
common to different receptor types. This group includes glibenclamide and glimepiride [3].

The following diagram illustrates this shared cellular mechanism of action for sulfonylureas.
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Suggested Research Pathways

Given the lack of direct data on Glysobuzole, here are suggestions for further investigation:

¢ Verify the Compound Name: Confirm the standard international nonproprietary name (INN) for
"Glysobuzole." It may be helpful to check chemical registries or older pharmacological texts.

o Explore Regional or Historical Literature: If it is an older or regionally specific drug, searching in
non-English language databases or specialized historical scientific archives might yield information.
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e Focus on Modern Alternatives: For contemporary research and drug development, the well-
characterized sulfonylureas listed in the table above provide a more reliable and evidence-backed
basis for comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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